Cas no 1039882-47-7 (4-(1H-imidazol-1-yl)-3-nitro-Benzenemethanol)

• Product Name: 4-(1H-imidazol-1-yl)-3-nitro-Benzenemethanol
• CAS No: 1039882-47-7
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 1097203
• PubChem ID: 28963711
• Update Time: 2025-04-20

4-(1H-imidazol-1-yl)-3-nitro-Benzenemethanol Chemical and Physical Properties

Names and Identifiers

• 4-(1H-imidazol-1-yl)-3-nitro-Benzenemethanol
• 4-(1H-imidazol-1-yl)-3-nitrobenzenemethanol
• 1039882-47-7
• DB-136981

• Inchi： 1S/C10H9N3O3/c14-6-8-1-2-9(10(5-8)13(15)16)12-4-3-11-7-12/h1-5,7,14H,6H2
• InChI Key： DTQOKLXGUKWFST-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=C(C=1)[N+](=O)[O-])N1C=NC=C1

Computed Properties

• Exact Mass: 219.06439116g/mol
• Monoisotopic Mass: 219.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83.9Ų